Cas no 1017777-55-7 (3-Chloro-5-fluoro-4-methoxyphenol)

• Product name: 3-Chloro-5-fluoro-4-methoxyphenol
• CAS No: 1017777-55-7
• MF: C₇H₄O₂FCl-₂
• MW: 174.557
• MDL: MFCD09832264
• CID: 3161257
• PubChem ID: 46737504

3-Chloro-5-fluoro-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-methoxyphenol
• CS-0191306
• MFCD09832264
• E90264
• AKOS006283915
• JS-4560
• 1017777-55-7
• Z1198232506
• EN300-6768100
• 3-CHLORO-5-FLUORO-4-METHOXYPHENOL
• SCHEMBL12745843

• MDL： MFCD09832264
• Inchi： InChI=1S/C7H6ClFO2/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3,10H,1H3
• InChI Key： GHNZALBLIAFCPB-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1F)O)Cl

Computed Properties

• Exact Mass: 176.0040353g/mol
• Monoisotopic Mass: 176.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-Chloro-5-fluoro-4-methoxyphenol

3-Chloro-5-fluoro-4-methoxyphenol (CAS No. 1017777-55-7): An Overview of Its Properties and Applications

3-Chloro-5-fluoro-4-methoxyphenol (CAS No. 1017777-55-7) is a versatile organic compound with a unique combination of chlorine, fluorine, and methoxy functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecular structure of 3-Chloro-5-fluoro-4-methoxyphenol imparts it with distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Chloro-5-fluoro-4-methoxyphenol is C₈H₆ClFO₂. It is a white crystalline solid at room temperature and has a molecular weight of approximately 189.58 g/mol. The presence of the chlorine and fluorine atoms in the aromatic ring significantly influences the compound's reactivity and stability. The methoxy group, on the other hand, enhances its solubility in polar solvents and contributes to its overall chemical versatility.

In the pharmaceutical industry, 3-Chloro-5-fluoro-4-methoxyphenol has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that this compound exhibits promising biological activities, including antimicrobial and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3-Chloro-5-fluoro-4-methoxyphenol demonstrated potent inhibitory effects against several bacterial strains, making them potential candidates for the development of novel antibiotics.

Beyond its pharmaceutical applications, 3-Chloro-5-fluoro-4-methoxyphenol has also found use in the agrochemical industry. Its unique chemical structure makes it an excellent starting material for the synthesis of fungicides and herbicides. A research paper published in the Pest Management Science journal in 2021 highlighted the effectiveness of 3-Chloro-5-fluoro-4-methoxyphenol-based compounds in controlling various plant pathogens and weeds. These findings suggest that this compound could play a crucial role in developing more sustainable agricultural practices.

In materials science, 3-Chloro-5-fluoro-4-methoxyphenol has been investigated for its potential use in the synthesis of advanced materials with tailored properties. The presence of halogen atoms and the methoxy group allows for precise control over the molecular architecture, enabling the creation of materials with enhanced thermal stability, mechanical strength, and optical properties. A study published in the Journal of Materials Chemistry C in 2020 demonstrated that polymers derived from 3-Chloro-5-fluoro-4-methoxyphenol exhibited superior performance in applications such as coatings and electronic devices.

The synthesis of 3-Chloro-5-fluoro-4-methoxyphenol can be achieved through various routes, depending on the desired scale and purity requirements. One common method involves the sequential introduction of chlorine, fluorine, and methoxy groups onto a phenolic starting material. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste generation and energy consumption. For example, a study published in the

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